Cas no 1806342-91-5 (Methyl 7-hydroxybenzo[d]oxazole-2-acetate)

• Product Name: Methyl 7-hydroxybenzo[d]oxazole-2-acetate
• CAS No: 1806342-91-5
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4818403
• Update Time: 2025-06-18

Methyl 7-hydroxybenzo[d]oxazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-hydroxybenzo[d]oxazole-2-acetate

• Inchi： 1S/C10H9NO4/c1-14-9(13)5-8-11-6-3-2-4-7(12)10(6)15-8/h2-4,12H,5H2,1H3
• InChI Key： VNMUUVNXMMZEMK-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• XLogP3: 1.2
• Topological Polar Surface Area: 72.6

Additional information on Methyl 7-hydroxybenzo[d]oxazole-2-acetate

Methyl 7-hydroxybenzo[d]oxazole-2-acetate (CAS No. 1806342-91-5): A Comprehensive Overview in Modern Chemical Biology

Methyl 7-hydroxybenzo[d]oxazole-2-acetate, a compound with the chemical identifier CAS No. 1806342-91-5, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The benzo[d]oxazole core, a well-studied scaffold in medicinal chemistry, combined with the ester and hydroxyl functional groups, positions this molecule as a promising candidate for further investigation.

The structural motif of Methyl 7-hydroxybenzo[d]oxazole-2-acetate consists of a benzo[d]oxazole ring system linked to an acetic acid methyl ester at the 2-position and a hydroxyl group at the 7-position. This configuration not only contributes to its distinct chemical properties but also opens up diverse possibilities for biological interactions. The presence of both hydrophilic and lipophilic regions enhances its solubility profile, making it suitable for various pharmacokinetic studies.

In recent years, there has been a surge in research focused on benzo[d]oxazole derivatives due to their reported bioactivity across multiple therapeutic areas. Studies have highlighted the potential of these compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Specifically, Methyl 7-hydroxybenzo[d]oxazole-2-acetate has been investigated for its potential role as an intermediate in synthesizing novel pharmacophores.

One of the most compelling aspects of this compound is its versatility in chemical modification. The ester group at the 2-position provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. For instance, researchers have explored its utility in designing molecules that interact with enzymes or receptors involved in disease pathways. This adaptability makes it an invaluable tool in the arsenal of medicinal chemists.

The hydroxyl group at the 7-position adds another layer of complexity to the compound's behavior. This functional group can participate in hydrogen bonding interactions, influencing both its solubility and binding affinity to biological targets. Such interactions are crucial for determining the compound's efficacy as a drug candidate. Recent computational studies have demonstrated that modifications around this hydroxyl group can significantly alter the molecule's pharmacokinetic properties.

Current research initiatives are leveraging advanced synthetic methodologies to optimize the structure of Methyl 7-hydroxybenzo[d]oxazole-2-acetate. Techniques such as combinatorial chemistry and high-throughput screening are being employed to identify derivatives with enhanced bioactivity. These efforts are complemented by molecular modeling studies that predict how structural changes will impact biological function. Such interdisciplinary approaches are essential for accelerating the discovery of novel therapeutics.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in developing libraries of benzo[d]oxazole derivatives for use in drug discovery programs. The ease with which Methyl 7-hydroxybenzo[d]oxazole-2-acetate can be synthesized and modified makes it an attractive starting point for generating diverse molecular structures.

In conclusion, Methyl 7-hydroxybenzo[d]oxazole-2-acetate (CAS No. 1806342-91-5) stands out as a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and potential for further functionalization make it a valuable asset for scientists working on drug discovery and therapeutic development. As research continues to uncover new applications for this molecule, its significance is expected to grow within the scientific community.